Cas no 2172439-05-1 (3-{(benzyloxy)carbonylamino}-3-(2,2-dimethylcyclopropyl)pentanoic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-3-(2,2-dimethylcyclopropyl)pentanoic acid
• CAS No: 2172439-05-1
• MF: C₁₈H₂₅NO₄
• MW: 319.39540553093
• CID: 6206818
• PubChem ID: 165807182
• Update Time: 2025-05-23

3-{(benzyloxy)carbonylamino}-3-(2,2-dimethylcyclopropyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(benzyloxy)carbonylamino}-3-(2,2-dimethylcyclopropyl)pentanoic acid
• 2172439-05-1
• EN300-1286794
• 3-{[(benzyloxy)carbonyl]amino}-3-(2,2-dimethylcyclopropyl)pentanoic acid

• Inchi： 1S/C18H25NO4/c1-4-18(11-15(20)21,14-10-17(14,2)3)19-16(22)23-12-13-8-6-5-7-9-13/h5-9,14H,4,10-12H2,1-3H3,(H,19,22)(H,20,21)
• InChI Key： AAVGRODJRFLYFW-UHFFFAOYSA-N
• SMILES： OC(CC(CC)(C1CC1(C)C)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 319.17835828g/mol
• Monoisotopic Mass: 319.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-{(benzyloxy)carbonylamino}-3-(2,2-dimethylcyclopropyl)pentanoic acid

Comprehensive Overview of 3-{(benzyloxy)carbonylamino}-3-(2,2-dimethylcyclopropyl)pentanoic acid (CAS No. 2172439-05-1)

3-{(benzyloxy)carbonylamino}-3-(2,2-dimethylcyclopropyl)pentanoic acid (CAS No. 2172439-05-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of cyclopropyl-containing carboxylic acids, which are known for their versatility in drug design and medicinal chemistry. The presence of both a benzyloxycarbonyl (Cbz) protecting group and a 2,2-dimethylcyclopropyl moiety makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for cyclopropyl derivatives has surged, driven by their role in modulating biological activity and improving metabolic stability in drug candidates. Researchers are particularly interested in compounds like 3-{(benzyloxy)carbonylamino}-3-(2,2-dimethylcyclopropyl)pentanoic acid because of their potential to enhance the pharmacokinetic properties of therapeutic agents. The CAS No. 2172439-05-1 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the key advantages of this compound lies in its structural rigidity, imparted by the cyclopropane ring. This feature is highly sought after in drug discovery, as it can reduce conformational flexibility and improve target binding affinity. Additionally, the Cbz-protected amino group offers synthetic flexibility, allowing chemists to deprotect and further functionalize the molecule under mild conditions. Such properties make it a preferred choice for constructing peptidomimetics and other bioactive molecules.

The synthesis of 3-{(benzyloxy)carbonylamino}-3-(2,2-dimethylcyclopropyl)pentanoic acid typically involves multi-step organic reactions, including cyclopropanation and carbamate formation. These processes are optimized to achieve high yields and purity, ensuring the compound meets the stringent requirements of pharmaceutical applications. Recent advancements in green chemistry have also influenced its production, with researchers exploring catalytic methods to minimize waste and improve sustainability.

From a commercial perspective, CAS No. 2172439-05-1 is available through specialized chemical suppliers, often in milligram to kilogram quantities. Its pricing and availability are influenced by factors such as market demand, synthetic complexity, and regulatory compliance. Companies engaged in contract research organizations (CROs) and drug development are among the primary consumers of this compound, leveraging its properties to accelerate their R&D pipelines.

Looking ahead, the potential applications of 3-{(benzyloxy)carbonylamino}-3-(2,2-dimethylcyclopropyl)pentanoic acid are expected to expand, particularly in areas like precision medicine and bioconjugation. Its compatibility with modern click chemistry techniques further enhances its utility, enabling the creation of novel drug conjugates and diagnostic tools. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in advancing next-generation therapeutics.